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Compound of Interest

Compound Name:
6-(4-Azidobutanamido)hexanoic

acid

Cat. No.: B15543123 Get Quote

This document provides the molecular formula and molecular weight for 6-(4-
Azidobutanamido)hexanoic acid, a bifunctional linker molecule commonly utilized in the

synthesis of Proteolysis Targeting Chimeras (PROTACs).

Molecular Identity and Properties
The fundamental physicochemical properties of 6-(4-Azidobutanamido)hexanoic acid are

summarized below. These values are derived from its chemical structure.

Property Value

Molecular Formula C10H18N4O3[1]

Molecular Weight 242.27 g/mol [1]

Methodology for Property Determination
2.1 Determination of Molecular Formula

The molecular formula was determined by identifying and counting the constituent atoms in the

chemical structure of 6-(4-Azidobutanamido)hexanoic acid.

Hexanoic acid backbone: Provides 6 carbon atoms, 11 hydrogen atoms (not including the

carboxylic acid proton), and 2 oxygen atoms.
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Amido Linkage: Contributes 1 nitrogen atom and 1 hydrogen atom.

4-Azidobutanamido group: Adds 4 carbon atoms, 6 hydrogen atoms, 3 nitrogen atoms (from

the azide group), and 1 oxygen atom.

Summing these components yields the final molecular formula: C10H18N4O3.

2.2 Calculation of Molecular Weight

The molecular weight was calculated by summing the atomic weights of all atoms present in

the determined molecular formula (C10H18N4O3).

Carbon (C): 10 atoms × 12.011 u = 120.11 u

Hydrogen (H): 18 atoms × 1.008 u = 18.144 u

Nitrogen (N): 4 atoms × 14.007 u = 56.028 u

Oxygen (O): 3 atoms × 15.999 u = 47.997 u

Total Molecular Weight: 120.11 + 18.144 + 56.028 + 47.997 = 242.279 u

This calculated value is rounded to 242.27 g/mol for practical application.[1]

Visualization of Elemental Composition
The following diagram illustrates the elemental makeup of the 6-(4-
Azidobutanamido)hexanoic acid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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